1-(1,3-Benzodioxol-5-yl)-2-bromoethan-1-one
Overview
Description
Synthesis Analysis
The synthesis of 1-(1,3-Benzodioxol-5-yl)-2-bromoethan-1-one and its derivatives involves several key steps, including bromination and functionalization of the benzodioxole ring. One protocol describes the transformation of 1-(1-benzofuran-2-yl)-2-bromoethanone into a variety of biologically active thiazolidinone derivatives, demonstrating the compound's versatility as a precursor (Bhovi K. Venkatesh, Y. Bodke, S. Biradar, 2010).
Molecular Structure Analysis
The molecular structure of related bromo- and iodo-derivatives of benzodioxole compounds has been elucidated through crystallography, showing features like supramolecular hydrogen bonding and π–π interactions. This provides insights into the structural aspects of 1-(1,3-Benzodioxol-5-yl)-2-bromoethan-1-one and its potential for forming complex molecular arrangements (Timo Stein, F. Hoffmann, M. Fröba, 2015).
Scientific Research Applications
Spectroscopic and Quantum Mechanical Investigations
1-(1,3-Benzodioxol-5-yl)-2-bromoethan-1-one and its derivatives have been extensively studied for their molecular geometries using spectroscopic and quantum mechanical methods. These studies involve the calculation of molecular geometry, vibrational frequencies, polarizability, and thermodynamic parameters using density functional theory (DFT) and other quantum mechanical approaches. Such research provides critical theoretical support for spectral detection technologies and the analysis of electronic structures and spectra of these compounds (Ragamathunnisa M et al., 2015).
Molecular Structure and Nonlinear Optical Analysis
Research has also focused on understanding the molecular structure and vibrational spectroscopic studies of related compounds. This includes the analysis of significant parameters like HOMO-LUMO energy gap and hyperpolarizability calculations, which are essential for understanding the optical and electronic properties of these molecules. Such studies aid in developing applications in the field of nonlinear optics and electronic materials (Ragamathunnisa M et al., 2015).
Synthesis and Antibacterial Activity
There is significant research on the synthesis of N-substituted sulfonamide derivatives of 1,3-Benzodioxol-5-amine and their antibacterial activities. These studies involve the synthesis of novel compounds and their structural confirmation through various spectroscopic methods. The antibacterial activity of these compounds is also tested, providing insights into their potential use as antibacterial agents (Aziz‐ur‐Rehman et al., 2015).
Anticancer, DNA Binding, and Antibacterial Agents
The eco-sustainable synthesis of 1,3-benzodioxole derivatives has been explored for their potential anticancer, DNA binding, and antibacterial properties. This includes the development of green synthesis methods and the evaluation of these compounds for their biological activities. Such research is pivotal in the medicinal chemistry field, aiming to create effective molecules with fewer side effects (Sayanti Gupta et al., 2016).
Crystal Structures and Supramolecular Aggregation
The crystal structures of derivatives of 1-(1,3-Benzodioxol-5-yl)-2-bromoethan-1-one have been studied to understand their supramolecular features, such as hydrogen bonding and π–π interactions. These studies are crucial for understanding the material properties of these compounds and their potential applications in material science and engineering (Timo Stein et al., 2015).
Safety And Hazards
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-2-bromoethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrO3/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBXCVQVFPVXAGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30288051 | |
Record name | 1-(2H-1,3-Benzodioxol-5-yl)-2-bromoethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30288051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-Benzodioxol-5-yl)-2-bromoethan-1-one | |
CAS RN |
40288-65-1 | |
Record name | 1-(1,3-Benzodioxol-5-yl)-2-bromoethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40288-65-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 53941 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040288651 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 40288-65-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=53941 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(2H-1,3-Benzodioxol-5-yl)-2-bromoethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30288051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(1,3-dioxaindan-5-yl)-2-bromoethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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